6H-Benzo[e]naphth[2,1-c][1,2]oxaphosphorin, 6-chloro-

• CAS RN: 185548-88-3
• Molecular Formula: C16H10ClOP
• Molecular Weight: 284.67 g/mol
• IUPAC Name: 6-chloronaphtho[2,1-c][1,2]benzoxaphosphinine
• InChI: InChI=1S/C16H10ClOP/c17-19-15-10-9-11-5-1-2-6-12(11)16(15)13-7-3-4-8-14(13)18-19/h1-10H
• InChI Key: KDXZQAGKGPCJBV-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC3=C2C4=CC=CC=C4OP3Cl

Description

6H-Benzo[e]naphth[2,1-c][1,2]oxaphosphorin, 6-chloro- is a useful research compound. Its molecular formula is C16H10ClOP and its molecular weight is 284.67 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

60 g (0.273 mol) of o-naphthylphenol and 0.6 g of zinc chloride are heated to 200° C. while stirring. 46 g (0.335 mol) of phosphorus trichloride are then added dropwise over a period of 5 hours and the mixture is subsequently stirred further for 4 hours under reflux. The off-gas (HCl) eliminated is conducted away. The mixture is then cooled and the excess phosphorus trichloride is distilled off under reduced pressure. The residue is distilled at a bath temperature of from 200° to 225° C. and 0.2 mbar by means of a bulb tube. This gives 51 g of 6-chloro-6H-benzo[e]naphth[2,1-c][1,21]oxaphosphorin which solidify in crystalline form. This corresponds to a yield of 66% of theory.